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Introduction

lodosobenzene (CAS Number: 536-80-1), also known as iodosylbenzene, is a hypervalent
iodine compound with the chemical formula CeHslO.[1][2] It is a colorless to pale yellow, solid
organoiodine reagent that serves as a versatile oxidizing agent in a multitude of organic
transformations.[1][3] This technical guide provides comprehensive information on the chemical
and physical properties, safety data, synthesis protocols, and key applications of
iodosobenzene, with a focus on its utility in modern organic synthesis.

Chemical and Physical Properties

lodosobenzene is characterized by the presence of an iodosyl group (-10) attached to a
benzene ring.[3] While its empirical formula suggests a simple monomeric structure,
spectroscopic data and its low solubility in most solvents indicate a polymeric nature, consisting
of —I-O—1-O- chains.[1]
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Property Value Reference
CAS Number 536-80-1 [1112114]
Molecular Formula CeHsIO [1][2]
Molecular Weight 220.01 g/mol [11[2]
Appearance Colorless to pale yellow solid [11[3]

_ _ 210 °C (decomposes, may
Melting Point
explode)

[1]

Solubility Poor in most solvents

[1]

Safety Data and Hazard Information

lodosobenzene is a reactive and hazardous substance that requires careful handling. It is

classified as a flammable solid and can cause skin and serious eye irritation.[5][6]

SHS H | Classificati

Hazard Class Category Hazard Statement
Flammable solids 1 H228: Flammable solid
Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation

H319: Causes serious eye

irritation

(Data sourced from multiple safety data sheets)[5][6]

GHS Pictograms & Signal Word

Pictograms:
laalt text
laalt text

Signal Word: Danger [5][6]
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Precautionary Statements

A comprehensive list of precautionary statements for the safe handling and storage of

iodosobenzene is provided below.

Code Precautionary Statement

Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No

smoking.

Ground and bond container and receiving
P240 )

equipment.
P24l Use explosion-proof electrical/ventilating/lighting

equipment.
280 Wear protective gloves/protective clothing/eye

protection/face protection.
P302+P352 IF ON SKIN: Wash with plenty of water.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i ]

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.

In case of fire: Use sand, carbon dioxide or
P370+P378

powder extinguisher to extinguish.

(Data sourced from multiple safety data sheets) [5][6]

Handling and Storage
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e Handling: Use in a well-ventilated area. Avoid formation of dust and aerosols. Take
precautionary measures against static discharge. Wear appropriate personal protective
equipment (PPE), including gloves and eye protection. [5][6]* Storage: Store in a tightly
closed container in a dry, cool, and well-ventilated place. Keep away from heat and ignition
sources. [5][6]

Experimental Protocols: Synthesis of
lodosobenzene

lodosobenzene can be synthesized through the hydrolysis of iodosobenzene diacetate or
iodobenzene dichloride. The following are detailed protocols for these preparations.

Synthesis from lodosobenzene Diacetate

This method is often preferred due to the greater stability of the diacetate precursor.

Experimental Workflow:

Click to download full resolution via product page

Synthesis of lodosobenzene from lodosobenzene Diacetate.

Methodology:

e Place 32.2 g (0.10 mole) of finely ground iodosobenzene diacetate in a 250-mL beaker.
e Over a 5-minute period, add 150 mL of 3N sodium hydroxide with vigorous stirring.
 Triturate the resulting solid lumps with a stirring rod for 15 minutes.

» Allow the reaction mixture to stand for an additional 45 minutes to ensure the completion of
the reaction.
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e Add 100 mL of water, stir the mixture vigorously, and collect the crude iodosobenzene on a
Blchner funnel.

e Return the wet solid to the beaker and triturate it in 200 mL of water.

o Collect the solid again on the Bichner funnel and wash it with 200 mL of water.

e Dry the solid by maintaining suction.

 For final purification, triturate the dried solid in 75 mL of chloroform in a beaker.

Separate the iodosobenzene by filtration and allow it to air-dry.

Caution: lodosobenzene may explode if heated to its melting point of 210 °C.

Applications in Organic Synthesis

lodosobenzene is a powerful oxo-transfer reagent, primarily used for the epoxidation of
alkenes and the oxidation of alcohols to aldehydes and ketones.

Oxidation of Alcohols

lodosobenzene, often in the form of its diacetate derivative (IBD) and in the presence of a
catalytic amount of TEMPO (2,2,6,6-tetramethylpiperidin-1-oxyl), provides a highly selective
method for the oxidation of primary alcohols to aldehydes without over-oxidation to carboxylic
acids. This method is also chemoselective for primary alcohols in the presence of secondary
alcohols.

General Reaction Scheme:

This protocol is valued for its mild reaction conditions and avoidance of heavy metal reagents.

Epoxidation of Alkenes

lodosobenzene can be used to epoxidize certain alkenes. The reaction often proceeds
through the formation of an intermediate adduct with a metal catalyst, which then transfers an
oxygen atom to the alkene.

Logical Relationship for Catalytic Epoxidation:
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lodosobenzene Metal Catalyst
(Ph1O) (e.g., Mn, Fe, Ru)

MetaI-Ox 0 Alkene
Intermediate
reacts with Alkene to form
lodobenzene .
(PhD

Click to download full resolution via product page

lodosobenzene in Metal-Catalyzed Alkene Epoxidation.

Note on Proteomics and Signaling Pathways

While "iodosobenzene” is sometimes mentioned in the context of "proteomics research,” a
thorough review of the scientific literature indicates that its direct role in proteomics or biological
signaling pathways is not established. The use of iodine-containing compounds in proteomics
typically refers to reagents like iodoacetamide, which is used for the alkylation of cysteine
residues during sample preparation for mass spectrometry. There is currently no evidence to
suggest that iodosobenzene is involved in cellular signaling.

Conclusion

lodosobenzene is a valuable and potent oxidizing agent in the synthetic chemist's toolkit. Its
effective application requires a thorough understanding of its properties and strict adherence to
safety protocols due to its hazardous nature. The synthetic methods outlined provide a clear
path to its preparation, and its utility in the selective oxidation of alcohols and epoxidation of
alkenes highlights its importance in modern organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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